6-{1-cyclopropanecarbonyl-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[1-(cyclopropanecarbonyl)-2,3,3a,4,6,6a-hexahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H18N4O/c17-7-11-1-4-15(18-8-11)19-9-13-5-6-20(14(13)10-19)16(21)12-2-3-12/h1,4,8,12-14H,2-3,5-6,9-10H2
• InChI Key: GUAQCSQYFFBOOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC3C2CN(C3)C4=NC=C(C=C4)C#N
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

The compound “6-{1-cyclopropanecarbonyl-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic heterocycle. The pyrrole ring is part of a larger pyrrolopyrazine scaffold, which also includes a pyrazine ring. This type of scaffold is found in many biologically active compounds.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the Paal-Knorr reaction. This reaction involves the condensation of amines with diketones to form pyrroles. In the case of octahydropyrrolo[3,4-b]pyrroles, thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles has been reported.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrole ring and a pyrazine ring as part of a pyrrolopyrazine scaffold. Pyrrole is a five-membered heterocyclic ring which has 5 p orbitals and six pi electrons contributing to its aromaticity.

Chemical Reactions Analysis

Pyrrole and its derivatives are known to undergo a variety of chemical reactions. For example, they can participate in [3+2] cycloaddition reactions with tosylmethyl isocyanides (TosMICs) and electron-deficient compounds.

Scientific Research Applications

Antimicrobial Activity

• Pyrrolopyrazine derivatives have exhibited significant antimicrobial properties. .

Anti-Inflammatory Potential

• The compound’s structure suggests it might modulate inflammatory pathways. .

Antiviral Properties

• Preliminary studies indicate that pyrrolopyrazine derivatives possess antiviral activity. .

Antioxidant Effects

• The pyrrolopyrazine scaffold may harbor antioxidant properties. .

Antitumor Activity

• Some pyrrolopyrazine derivatives have demonstrated antitumor effects. .

Kinase Inhibition

• 5H-pyrrolo[2,3-b]pyrazine derivatives have shown activity as kinase inhibitors. .

While the exact mechanisms of action remain unclear, the pyrrolopyrazine scaffold holds promise for drug discovery. . If you’d like more detailed information on any specific application, feel free to ask! 😊

References:

• Dehnavi, F., Alizadeh, S. R., & Ebrahimzadeh, M. A. (2021). Pyrrolopyrazine derivatives: synthetic approaches and biological activities. Medicinal Chemistry Research, 30(9), 1981–2006. Read more

Future Directions

Pyrrolopyrazine derivatives, including those containing a pyrrole ring, have shown promise in various therapeutic applications. Therefore, future research could focus on exploring the therapeutic potential of these compounds further, as well as developing more efficient synthetic methods.